Cas no 2301069-22-5 (4-(5-Bromo-3-methylpyridin-2-yloxymethyl)-piperidine-1-carboxylic acid benzyl ester)

• Product Name: 4-(5-Bromo-3-methylpyridin-2-yloxymethyl)-piperidine-1-carboxylic acid benzyl ester
• CAS No: 2301069-22-5
• MF: C₂₀H₂₃BrN₂O₃
• MW: 419.312224626541
• MDL: MFCD31760400
• CID: 4783166
• Update Time: 2025-05-21

4-(5-Bromo-3-methylpyridin-2-yloxymethyl)-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(5-Bromo-3-methylpyridin-2-yloxymethyl)-piperidine-1-carboxylic acid benzyl ester
• 4-(5-Bromo-3-methyl-pyridin-2-yloxymethyl)-piperidine-1-carboxylic acid benzyl ester

• MDL： MFCD31760400
• Inchi： 1S/C20H23BrN2O3/c1-15-11-18(21)12-22-19(15)25-13-17-7-9-23(10-8-17)20(24)26-14-16-5-3-2-4-6-16/h2-6,11-12,17H,7-10,13-14H2,1H3
• InChI Key： VGCOCKHIBBGMEG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=C1)OCC1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 437
• XLogP3: 4.4
• Topological Polar Surface Area: 51.7

Additional information on 4-(5-Bromo-3-methylpyridin-2-yloxymethyl)-piperidine-1-carboxylic acid benzyl ester

Recent Advances in the Study of 4-(5-Bromo-3-methylpyridin-2-yloxymethyl)-piperidine-1-carboxylic acid benzyl ester (CAS: 2301069-22-5)

The compound 4-(5-Bromo-3-methylpyridin-2-yloxymethyl)-piperidine-1-carboxylic acid benzyl ester (CAS: 2301069-22-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the synthetic pathways for this compound, emphasizing its role as an intermediate in the development of novel pharmaceuticals. The presence of the bromo and methyl groups on the pyridine ring, along with the benzyl ester moiety, provides unique reactivity that can be leveraged for further chemical modifications. Researchers have successfully optimized the synthesis process to improve yield and purity, making it more accessible for large-scale production.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-(5-Bromo-3-methylpyridin-2-yloxymethyl)-piperidine-1-carboxylic acid benzyl ester exhibits promising inhibitory effects on specific enzyme targets. These findings suggest its potential as a lead compound for the development of new therapeutic agents, particularly in the treatment of neurological disorders and inflammatory diseases. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological properties.

Moreover, recent advancements in computational chemistry have enabled researchers to model the compound's interactions with various biological targets. Molecular docking studies have provided insights into its binding affinity and selectivity, which are critical for designing more potent and selective derivatives. These computational approaches, combined with experimental data, are expected to accelerate the drug discovery process.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring this compound closer to therapeutic use.

In conclusion, 4-(5-Bromo-3-methylpyridin-2-yloxymethyl)-piperidine-1-carboxylic acid benzyl ester represents a valuable scaffold in medicinal chemistry with significant potential for drug development. Continued research efforts are expected to uncover new applications and optimize its properties for clinical use. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and pharmaceutical sciences.